3,7-Dibromoanthracene-2,6-diol
Description
3,7-Dibromoanthracene-2,6-diol is a halogenated anthracene derivative featuring bromine substituents at the 3 and 7 positions and hydroxyl groups at the 2 and 6 positions. This compound combines the aromatic rigidity of anthracene with the reactivity of bromine and hydroxyl functional groups, making it a versatile intermediate in organic synthesis and materials science. Its structure enables applications in pharmaceuticals, optoelectronics, and polymer chemistry due to its electron-withdrawing bromine atoms and hydrogen-bonding diol groups.
Properties
Molecular Formula |
C14H8Br2O2 |
|---|---|
Molecular Weight |
368.02 g/mol |
IUPAC Name |
3,7-dibromoanthracene-2,6-diol |
InChI |
InChI=1S/C14H8Br2O2/c15-11-3-7-1-9-5-13(17)12(16)4-8(9)2-10(7)6-14(11)18/h1-6,17-18H |
InChI Key |
BUKABIUFQWFRPD-UHFFFAOYSA-N |
Canonical SMILES |
C1=C2C=C(C(=CC2=CC3=CC(=C(C=C31)Br)O)Br)O |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Functional Analogues
1,8-Dibromoanthracene
- Structure : Bromine atoms at positions 1 and 8 on anthracene, lacking hydroxyl groups.
- Properties: Higher lipophilicity due to the absence of polar diol groups.
- Applications : Used in organic electronics and as a building block for polycyclic aromatic hydrocarbons (PAHs) .
2,6-Diacetoxy-3,7-dibromoanthracene
- Structure : Acetylated hydroxyl groups at positions 2 and 6, with bromine at 3 and 6.
- Properties : Enhanced stability compared to the diol form due to ester protection. The acetyl groups reduce hydrogen-bonding capacity, altering solubility and reactivity.
- Applications : Likely used in controlled-release pharmaceutical formulations or as a protected intermediate for further functionalization .
1,6-Hexanediol
- Structure : A simple aliphatic diol with hydroxyl groups at terminal positions.
- Properties : High flexibility and water solubility due to its aliphatic chain. Lacks aromatic conjugation.
- Applications: Key monomer in polyurethane and polyester production .
Physicochemical and Reactivity Comparison
| Property | 3,7-Dibromoanthracene-2,6-diol | 1,8-Dibromoanthracene | 2,6-Diacetoxy-3,7-dibromoanthracene | 1,6-Hexanediol |
|---|---|---|---|---|
| Molecular Formula | C₁₄H₈Br₂O₂ | C₁₄H₈Br₂ | C₁₈H₁₂Br₂O₄ | C₆H₁₄O₂ |
| Functional Groups | -OH, -Br | -Br | -OAc, -Br | -OH |
| Solubility | Moderate in polar solvents | Low (non-polar) | Moderate in organic solvents | High in water |
| Reactivity | Electrophilic substitution, H-bonding | Electrophilic substitution | Ester hydrolysis, Suzuki coupling | Esterification, polymerization |
| Key Applications | Pharmaceuticals, ligands | Organic electronics | Drug delivery, intermediates | Polymers |
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